3-amino-N-(3-chloro-4-fluorophenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(3-chloro-4-fluorophenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H13ClFN3OS/c1-7-5-8(2)20-16-12(7)13(19)14(23-16)15(22)21-9-3-4-11(18)10(17)6-9/h3-6H,19H2,1-2H3,(H,21,22)
• InChI Key: DZVFMKYWLTVCQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC(=C(C=C3)F)Cl)N)C
• Molecular Formula: C16H13ClFN3OS
• Molecular Weight: 349.8 g/mol

Description

3-amino-N-(3-chloro-4-fluorophenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H13ClFN3OS and its molecular weight is 349.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.0451891 g/mol and the complexity rating of the compound is 457. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of thieno[2,3-b]pyridine derivatives, including structures related to 3-amino-N-(3-chloro-4-fluorophenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide, involves reactions of amino-thieno[2,3-b]pyridine-2-carboxylic acids with different reagents. These compounds have shown a range of biological activities, underscoring the importance of their synthesis methods. For example, Wagner et al. (1993) demonstrated the antianaphylactic activity of certain N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines, highlighting the potential of these structures in medicinal chemistry (Wagner, Vieweg, Prantz, & Leistner, 1993).

Antimicrobial and Antiproliferative Activities

Research into thieno[2,3-b]pyridine derivatives has also explored their antimicrobial and antiproliferative effects. Gad-Elkareem et al. (2011) synthesized thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, assessing their in vitro antimicrobial activities. This demonstrates the versatility of these compounds in targeting microbial infections (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011). Moreover, van Rensburg et al. (2017) explored the antiproliferative activity of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, highlighting their potential against phospholipase C enzyme, which is relevant in cancer research (van Rensburg, Leung, Haverkate, Eurtivong, Pilkington, Reynisson, & Barker, 2017).

Material Science Applications

Beyond biological activities, thieno[2,3-b]pyridine derivatives have applications in material science, particularly in the synthesis of polymers. Yang and Lin (1995) discussed the synthesis and properties of aromatic polyamides and polyimides based on specific derivatives, showcasing their utility in creating materials with desirable thermal and solubility properties (Yang & Lin, 1995).